4-(2,5-Dimethoxyphenyl)-6-(4-fluorophenyl)pyrimidin-2-amine

• IUPAC Name: 4-(2,5-dimethoxyphenyl)-6-(4-fluorophenyl)pyrimidin-2-amine
• InChI: InChI=1S/C18H16FN3O2/c1-23-13-7-8-17(24-2)14(9-13)16-10-15(21-18(20)22-16)11-3-5-12(19)6-4-11/h3-10H,1-2H3,(H2,20,21,22)
• InChI Key: LMVYPNHZHKZVHL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C2=NC(=NC(=C2)C3=CC=C(C=C3)F)N
• Molecular Formula: C18H16FN3O2
• Molecular Weight: 325.3 g/mol

Description

4-(2,5-Dimethoxyphenyl)-6-(4-fluorophenyl)pyrimidin-2-amine, also known as 4-DFPP, is a novel synthetic compound that has been extensively studied in recent years. It is a member of the pyrimidine family of compounds, which are known for their wide range of biological activities, including antiviral, antibacterial, antifungal, and anti-inflammatory properties. 4-DFPP has been studied for its potential applications in various scientific fields, such as medicine, pharmacology, and biochemistry.

Mechanism of Action

The exact mechanism of action of 4-(2,5-Dimethoxyphenyl)-6-(4-fluorophenyl)pyrimidin-2-amine is not yet known. However, it is believed that the compound interacts with various proteins and nucleic acids in the cell, leading to changes in their structure and function. It is also believed that 4-(2,5-Dimethoxyphenyl)-6-(4-fluorophenyl)pyrimidin-2-amine may interact with enzymes and receptors, leading to changes in their activity.
Biochemical and Physiological Effects
4-(2,5-Dimethoxyphenyl)-6-(4-fluorophenyl)pyrimidin-2-amine has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that the compound can inhibit the growth of certain bacteria and fungi, as well as modulate the activity of various enzymes and receptors. In vivo studies have demonstrated that 4-(2,5-Dimethoxyphenyl)-6-(4-fluorophenyl)pyrimidin-2-amine can reduce inflammation and modulate the immune system.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(2,5-Dimethoxyphenyl)-6-(4-fluorophenyl)pyrimidin-2-amine in lab experiments include its ability to interact with various proteins and nucleic acids, as well as its potential use as a probe to study the structure and function of proteins. The main limitation of using 4-(2,5-Dimethoxyphenyl)-6-(4-fluorophenyl)pyrimidin-2-amine in lab experiments is the lack of knowledge regarding its exact mechanism of action.

Future Directions

Future research on 4-(2,5-Dimethoxyphenyl)-6-(4-fluorophenyl)pyrimidin-2-amine should focus on gaining a better understanding of its mechanism of action and its potential applications in medicine, pharmacology, and biochemistry. Additionally, further research should be conducted to determine the optimal conditions for its synthesis and its effects on various physiological and biochemical processes. Furthermore, research should be conducted to explore the potential use of 4-(2,5-Dimethoxyphenyl)-6-(4-fluorophenyl)pyrimidin-2-amine in drug discovery and development. Finally, further studies should be conducted to investigate the potential toxicity of 4-(2,5-Dimethoxyphenyl)-6-(4-fluorophenyl)pyrimidin-2-amine and its potential interactions with other drugs.

Synthesis Methods

4-(2,5-Dimethoxyphenyl)-6-(4-fluorophenyl)pyrimidin-2-amine can be synthesized using a variety of methods. The most common method involves the reaction of 4-fluorophenyl isocyanide with 2,5-dimethoxyphenylhydrazine in the presence of a base, such as potassium carbonate. This reaction yields a product that is then purified and crystallized. Other methods of synthesis include the reaction of 4-fluorophenyl isocyanide with 2,5-dimethoxyphenylhydrazine in the presence of a base and the reaction of 4-fluorophenyl isocyanide with 2,5-dimethoxyphenylhydrazine in the presence of a catalyst.

Scientific Research Applications

4-(2,5-Dimethoxyphenyl)-6-(4-fluorophenyl)pyrimidin-2-amine has been studied for its potential applications in various scientific fields. In medicine, it has been studied for its potential use as an antiviral, antibacterial, antifungal, and anti-inflammatory agent. In pharmacology, it has been studied for its ability to modulate the activity of various enzymes and receptors. In biochemistry, 4-(2,5-Dimethoxyphenyl)-6-(4-fluorophenyl)pyrimidin-2-amine has been studied for its ability to interact with various proteins and nucleic acids, as well as its potential use as a probe to study the structure and function of proteins.